molecular formula C24H21N3OS B2821223 N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide CAS No. 396722-38-6

N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide

Cat. No. B2821223
CAS RN: 396722-38-6
M. Wt: 399.51
InChI Key: WMBDTZBFTAMHNA-UHFFFAOYSA-N
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Description

N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide is a useful research compound. Its molecular formula is C24H21N3OS and its molecular weight is 399.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

  • The synthesis and cytotoxic activity of carboxamide derivatives, including those related to the chemical structure of interest, have been explored for their potent cytotoxic effects against various cancer cell lines, demonstrating significant growth inhibitory properties and potential therapeutic applications (Deady et al., 2003).
  • A variety of chalcones and their subsequent reaction to form 2-pyrazolines have been investigated, with emphasis on antimicrobial activity against several test organisms. These studies highlight the role of specific substituents on naphthalene rings in enhancing antimicrobial efficacy (Azarifar & Shaebanzadeh, 2002).
  • The development of novel copolymers containing pyridylazo-2-naphthoxyl groups via reversible addition–fragmentation chain transfer polymerization underscores the utility of these compounds in metal ion detection and analysis, offering insights into their physicochemical properties and potential applications in analytical chemistry (Zhou et al., 2008).

Bioactivity and Applications

  • Research has also delved into the anticancer activity of 3a,4-dihydro-3H-indeno[1, 2-c]pyrazole-2-carboxamide analogues, providing a framework for the development of new therapeutic agents targeting various cancer cell lines. This area of study emphasizes the potential of structurally related compounds for oncological applications (Ahsan, 2012).
  • The exploration of mixed ligand systems, including pyrazole-carboxylate combinations, in the crystal engineering of coordination polymers, offers a glimpse into the versatile applications of these compounds in material science and coordination chemistry, highlighting their potential for constructing complex structural motifs (Hawes et al., 2014).

properties

IUPAC Name

N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H21N3OS/c1-15-10-11-22(16(2)12-15)27-23(20-13-29-14-21(20)26-27)25-24(28)19-9-5-7-17-6-3-4-8-18(17)19/h3-12H,13-14H2,1-2H3,(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WMBDTZBFTAMHNA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC=CC5=CC=CC=C54)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H21N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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